2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
Overview
Description
2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone is a chemical compound with the linear formula C9H7BrN2O. It has a molecular weight of 239.073 .
Synthesis Analysis
The synthesis of 2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone is not widely documented. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . A related compound, 1H-pyrrolo[2,3-b]pyridine, has been synthesized and evaluated for its biological activity .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone are not extensively documented. The compound has a molecular weight of 239.073 .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Targeted Kinase Inhibition : 2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone has been investigated as a potential kinase inhibitor. Kinases play crucial roles in cell signaling pathways, and inhibiting specific kinases can have therapeutic implications. Researchers explore its efficacy against specific kinases involved in diseases like cancer and inflammation .
- Anticancer Properties : Studies have evaluated the effect of this compound on cancer cell lines. For instance, compound 4h demonstrated inhibition of migration and invasion abilities in 4T1 breast cancer cells .
Safety and Hazards
Mechanism of Action
Target of Action
Similar 1h-pyrrolo[2,3-b]pyridine derivatives have been reported to inhibit fibroblast growth factor receptors (fgfrs) . FGFRs play a crucial role in cell proliferation, differentiation, and angiogenesis .
Mode of Action
It is plausible that it interacts with its targets (like fgfrs) and inhibits their activity, leading to changes in cellular processes .
Biochemical Pathways
Inhibition of fgfrs can affect multiple downstream signaling pathways, including the mapk, pi3k/akt, and plcγ pathways . These pathways are involved in cell growth, survival, and differentiation .
Result of Action
Inhibition of fgfrs can lead to decreased cell proliferation and angiogenesis, which could potentially have therapeutic effects in conditions such as cancer .
properties
IUPAC Name |
2-bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5H,4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRNCQDZUEOUQJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC=C2C(=O)CBr)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00534734 | |
Record name | 2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00534734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone | |
CAS RN |
90929-73-0 | |
Record name | 2-Bromo-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00534734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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